Cas no 28023-77-0 (1-Pentanamine,N-(1-methylethyl)-N-nitroso-)

• Product Name: 1-Pentanamine,N-(1-methylethyl)-N-nitroso-
• CAS No: 28023-77-0
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 251659
• PubChem ID: 537679
• Update Time: 2025-04-19

1-Pentanamine,N-(1-methylethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,N-(1-methylethyl)-N-nitroso-
• Pentylamine,N-isopropyl-N-nitroso- (8CI)
• 1-Pentanamine, N-(1-methylethyl)-N-nitroso-
• 1-Isopropyl-2-oxo-1-pentylhydrazine #
• Pentylamine, N-isopropyl-N-nitroso-
• CRBVBPHDPMUJTD-UHFFFAOYSA-N
• 28023-77-0

• Inchi： 1S/C8H18N2O/c1-4-5-6-7-10(9-11)8(2)3/h8H,4-7H2,1-3H3
• InChI Key： CRBVBPHDPMUJTD-UHFFFAOYSA-N
• SMILES： O=NN(C(C)C)CCCCC

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67